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Introduction

Balenine, also known as ophidine, is a naturally occurring histidine-containing dipeptide (HCD)
composed of B-alanine and 3-methyl-L-histidine. As an isomer of the more extensively studied
anserine, balenine is distinguished by the methylation at the tele (t or 3) position of the
histidine imidazole ring. This structural nuance significantly influences its biochemical
properties, resistance to enzymatic degradation, and distribution across the animal kingdom.
Functionally, balenine is implicated in pH buffering within excitable tissues, antioxidant
defense, and metal ion chelation. Its higher stability compared to carnosine and anserine
makes it a compound of increasing interest for its potential as a therapeutic agent and
nutraceutical. This guide provides a comprehensive overview of the natural sources, tissue-
specific distribution, and quantitative analysis of balenine.

Natural Sources and Distribution

Balenine is found exclusively in animal tissues, with its concentration varying significantly
among different species and muscle types. While carnosine is predominant in many terrestrial
mammals and anserine in birds, balenine is characteristically abundant in marine mammals
and certain reptiles.

Mammals: The most significant concentrations of balenine are found in the skeletal muscle of
cetaceans, such as whales and dolphins. It is a hallmark dipeptide in these marine species. In
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terrestrial mammals, its presence is less pronounced. For instance, in pigs, balenine (ophidine)
content varies with age and muscle type, gradually accumulating in muscles like the
longissimus dorsi.

Reptiles: High concentrations of balenine are found in the muscle tissue of various snake
species, which is the origin of its alternative name, ophidine.

Fish: Balenine has been identified in several fish species, with particularly high levels found in
the muscle of the opah (Lampris guttatus).

Birds: The presence of balenine in avian species is generally low to negligible, with anserine
being the dominant HCD.

Quantitative Data on Balenine Distribution

The following table summarizes the concentration of balenine in the muscle tissue of various
animal species, providing a comparative view of its distribution.
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Balenine
. . Concentration
Class Species Tissue
(mmollkg wet
weight)
Minke Whale
Mammalia (Balaenoptera Muscle 75 -160
acutorostrata)
Fin Whale
(Balaenoptera Muscle 155
physalus)
Sei Whale
(Balaenoptera Muscle 130
borealis)
Pilot Whale
(Globicephala Muscle 130
melaena)
Dolphin Muscle 125

Pig (Sus scrofa o )
_ Longissimus dorsi ~5
domesticus)

. Sea Snake (Laticauda
Reptilia ] ] Muscle 105
semifasciata)

Cobra (Naja naja) Muscle 75

Checkered Keelback
(Xenochrophis Muscle 65

piscator)

Opah (Lampris

Osteichthyes Muscle ~107
guttatus)

Tuna (Thunnus
Muscle 1

obesus)

Eel (Anguilla japonica)  Muscle 2
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Chicken (Gallus gallus
Aves ) Muscle Not Detected
domesticus)

Note: Concentrations are derived from various sources and may vary based on the animal's
age, diet, and the specific analytical methods employed.

Biosynthesis of Balenine

Balenine is synthesized from its constituent amino acids, -alanine and 3-methyl-L-histidine.
This reaction is catalyzed by carnosine synthetase (CARNS1), an ATP-dependent enzyme that
forms the peptide bond between the two substrates. While L-histidine is the precursor for
carnosine, a methylated form, 3-methyl-L-histidine, is required for balenine synthesis.
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 To cite this document: BenchChem. [The Occurrence and Quantification of Balenine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107396#natural-sources-and-distribution-of-balenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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